Cas no 69392-32-1 (N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide
• CAS No: 69392-32-1
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 387497
• PubChem ID: 1259866
• Update Time: 2025-06-13

N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-hydroxyphenyl)-2-(trifluoromethyl)-
• N-(3-hydroxyphenyl)-2-(trifluoromethyl)benzamide
• NS00067456
• F94713
• SR-01000285250-1
• Flutolanil metabolite M4
• DTXSID40361405
• AKOS003233088
• 69392-32-1
• Desisopropyl flutolanil
• SR-01000285250
• Flutolanil M-4/DIP
• N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide (ACI); 3'-Hydroxy-2-(trifluoromethyl)benzanilide; Flutolanil metabolite M4
• N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-7-2-1-6-11(12)13(20)18-9-4-3-5-10(19)8-9/h1-8,19H,(H,18,20)
• InChI Key： YUWVGNPIDBYWEW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1C=CC=C(C=1)O)=O)(F)F

Computed Properties

• Exact Mass: 281.06636305g/mol
• Monoisotopic Mass: 281.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide

Introduction to N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide (CAS No. 69392-32-1)

N-(3-Hydroxyphenyl)-2-(trifluoromethyl)benzamide, with the CAS number 69392-32-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydroxyl and trifluoromethyl groups in its structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's structure consists of a benzamide core substituted with a 3-hydroxyphenyl group at the N-position and a 2-(trifluoromethyl)benzamide moiety. This arrangement not only contributes to its molecular complexity but also influences its interactions with biological targets. The hydroxyl group can participate in hydrogen bonding, enhancing binding affinity to certain proteins, while the trifluoromethyl group can modulate electronic properties and metabolic stability.

In recent years, there has been growing interest in the development of molecules that incorporate fluorine atoms, particularly trifluoromethyl groups, due to their ability to improve pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The compound N-(3-hydroxyphenyl)-2-(trifluoromethyl)benzamide exemplifies this trend, as it combines these features within a single scaffold.

One of the most compelling aspects of this compound is its potential as a lead molecule in the discovery of new drugs. Researchers have been exploring its activity against various biological targets, including enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes by interacting with their active sites through its functional groups.

The synthesis of N-(3-hydroxyphenyl)-2-(trifluoromethyl)benzamide presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the benzamide core and introduce the desired substituents efficiently.

The pharmacological profile of this compound is an area of active investigation. Studies have indicated that it may possess anti-inflammatory properties by modulating the activity of key inflammatory pathways. Additionally, its ability to interact with specific protein targets suggests potential applications in the treatment of neurological disorders. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with certain receptors, making it a valuable feature for drug design.

In conclusion, N-(3-hydroxyphenyl)-2-(trifluoromethyl)benzamide (CAS No. 69392-32-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of new drugs.